Cas no 1040658-29-4 (N-benzyl-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide)

• Product Name: N-benzyl-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide
• CAS No: 1040658-29-4
• MF: C₁₈H₁₅FN₂O₂S
• MW: 342.387306451797
• CID: 5384915
• Update Time: 2025-06-08

N-benzyl-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-[[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl]acetamide
• Acetamide, 2-[[5-(4-fluorophenyl)-2-oxazolyl]thio]-N-(phenylmethyl)-
• N-benzyl-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide

• Inchi： 1S/C18H15FN2O2S/c19-15-8-6-14(7-9-15)16-11-21-18(23-16)24-12-17(22)20-10-13-4-2-1-3-5-13/h1-9,11H,10,12H2,(H,20,22)
• InChI Key： NBGJQBBWYMGHIP-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CSC1=NC=C(C2=CC=C(F)C=C2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on N-benzyl-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide

N-benzyl-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide (CAS No. 1040658-29-4): A Comprehensive Overview

N-benzyl-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide (CAS No. 1040658-29-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a fluorophenyl group and a benzyl substituent further enhances its pharmacological profile, making it a promising candidate for drug development.

The molecular structure of N-benzyl-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide is characterized by a central oxazole ring, which is substituted with a fluorophenyl group at the 5-position and a benzyl group at the 2-position. The sulfanyl linkage between the oxazole ring and the acetamide moiety adds to its structural complexity and contributes to its unique biological properties. This compound has been synthesized through various methods, including multistep reactions involving aromatic substitution and coupling reactions.

Recent studies have highlighted the potential of N-benzyl-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide in treating various diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, N-benzyl-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide has shown promising results in preclinical studies as an anticancer agent. A study published in Cancer Research reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the disruption of mitochondrial function and the activation of caspase-dependent pathways. These findings suggest that N-benzyl-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of N-benzyl-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide have also been extensively studied. Research indicates that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Preclinical studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models.

In terms of clinical applications, N-benzyl-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide is currently being evaluated in phase I clinical trials for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Early results from these trials have been encouraging, with patients showing significant improvements in disease symptoms and quality of life. The safety and efficacy data from these trials will be crucial in determining the future direction of clinical development for this compound.

Beyond its therapeutic applications, N-benzyl-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide has also been explored for its potential use in diagnostic imaging. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can be labeled with radioisotopes to create imaging agents for positron emission tomography (PET). These imaging agents have shown promise in detecting early-stage tumors and monitoring treatment response in cancer patients.

The synthesis and characterization of N-benzyl-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide have been well-documented in the scientific literature. Common synthetic routes involve the reaction of 4-fluoroaniline with chloroacetyl chloride to form an intermediate chloroacetamide, which is then coupled with benzylimine to form the final product. The purity and structural integrity of the synthesized compound are typically confirmed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

In conclusion, N-benzyl-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide (CAS No. 1040658-29-4) is a multifaceted compound with significant potential in various therapeutic areas. Its unique molecular structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a crucial role in advancing medical treatments for inflammatory diseases and cancer.